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Compound of Interest

Compound Name: GW542573X

Cat. No.: B1672468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed instructions for the preparation, storage, and handling of

stock solutions of GW542573X, a selective activator of KCa2.1 (SK1) channels. Adherence to

these protocols is crucial for ensuring the stability, and consistent performance of the

compound in downstream applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of GW542573X is essential for its

proper handling and use in experimental settings. Key properties are summarized in the table

below.

Property Value Reference

Molecular Weight 364.4 g/mol [1][2]

Molecular Formula C₁₉H₂₈N₂O₅ [1]

CAS Number 660846-41-3 [1]

Appearance White to off-white solid [2][3]

Purity >98% [4]
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Solubility Data
GW542573X exhibits solubility in several common laboratory solvents. However, it is important

to note reports of instability in DMSO and as a solid, necessitating careful solvent selection and

storage. It is recommended to store the compound under desiccating conditions.

Solvent Maximum Concentration Reference

Ethanol 100 mM

DMSO
100 mM - 125 mg/mL (~343

mM)
[2][3]

PBS (pH 7.2) ≥10 mg/mL [4]

Note on DMSO: While soluble, some suppliers note that GW542573X is unstable in DMSO. If

DMSO is necessary for your experimental system, it is advisable to prepare fresh solutions and

use them immediately. For long-term storage, ethanol is the preferred solvent.

Experimental Protocols
This section provides a step-by-step guide for the preparation of a 10 mM stock solution of

GW542573X in ethanol.

Materials
GW542573X solid powder

Anhydrous ethanol (≥99.5%)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Stock Solution Preparation (10 mM in Ethanol)
Equilibration: Allow the vial of GW542573X powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of GW542573X powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.644 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous ethanol to the vial containing the

GW542573X powder. To continue the example, add 1 mL of ethanol.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber glass

vials or polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage.[2] For short-term storage, +4°C is acceptable.

Calculation for Stock Solution Preparation
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example: To prepare 5 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 5 mL x 364.4

g/mol / 1000 = 18.22 mg

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a GW542573X stock

solution.
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Caption: Workflow for preparing GW542573X stock solution.
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Signaling Pathway Context
GW542573X is a selective activator of the KCa2.1 (SK1) subtype of small-conductance

calcium-activated potassium channels. These channels play a crucial role in regulating

neuronal excitability by contributing to the afterhyperpolarization that follows an action

potential.

Simplified Signaling Pathway of GW542573X
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Caption: Action of GW542573X on the KCa2.1 channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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